Cas no 5470-49-5 (4-methanesulfonylaniline)

• Product Name: 4-methanesulfonylaniline
• CAS No: 5470-49-5
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD00025353
• CID: 45946
• PubChem ID: 79617
• Update Time: 2025-07-02

4-methanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methylsulfonylaniline
• 4-Methylsulphonylaniline hydrochloride
• 4-(Methylsulfonyl)aniline
• 4-(methylsulfonyl)Benzenamine
• 4-Methylsulphonylaniline
• 1-amino-4-methylsulphonylbenzene
• 4-aminophenyl methyl sulfone
• 4-aminophenylsulphonylmethane
• 4-Mesylaniline
• 4-methanesulfonylphenylamine
• Benzeneamine,4-methylsulfonyl
• p-aminophenyl methyl sulfone
• 4-Methylsulfonylbenzeneamine
• 4-(methylsulphonyl)aniline
• 4-methanesulfonylaniline
• (4-Methylsulfonyl)aniline
• Benzenamine, 4-(methylsulfonyl)-
• Benzeneamine, 4-methylsulfonyl-
• p-(Methylsulfonyl)aniline
• 4-Aminophenyl methyl sufhone
• XJEVFFNOMKXBLU-UHFFFAOYSA-N
• 4-(methylsulfonyl)phenylamine
• NSC27552
• p-Methylsulfonyla
• AC-1924
• 4-methanesulfonyl-aniline
• MLS000100546
• IFLab1_000204
• EINECS 226-803-8
• AM20061075
• UZ65E6P9TF
• SCHEMBL55092
• EN300-14448
• 4-methanesulphonylphenylamine
• MFCD00025353
• SMR000017438
• NSC 229035
• SDCCGMLS-0061734.P002
• 4-methanesulphonylaniline
• 4-(methylsulfonyl)-phenylamine
• p-Methylsulfonylaniline
• 4-aminophenyl methyl sulfone, AldrichCPR
• NSC-27552
• 5470-49-5
• AI3-08088
• NSC-229035
• FT-0635751
• (4-methylsulfonyl-phenyl)-amine
• InChI=1/C7H9NO2S/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5H,8H2,1H
• NS00033181
• D70950
• IDI1_008423
• AB01467
• CHEMBL1329603
• UNII-UZ65E6P9TF
• HMS1412J06
• AKOS000206762
• CS-W005110
• BP-21471
• J-501447
• 4-methyl sulfonylaniline
• 4-methanesulphonyl-phenylamine
• Z85926241
• 4-Methanesulfonyl-phenylamine
• 9X-0815
• HMS2258O15
• NSC 27552
• Aniline, p-(methylsulfonyl)-
• F0051-0005
• NSC229035
• DTXSID50203165
• A2725
• ALBB-006031
• STK503678
• aniline, 4-methylsulphonyl-

• MDL： MFCD00025353
• Inchi： 1S/C7H9NO2S/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5H,8H2,1H3
• InChI Key： XJEVFFNOMKXBLU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 171.22
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: Gray white crystals
• Density: 1.44
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 384.3°C at 760 mmHg
• Flash Point: 186.2 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 68.54000
• LogP: 2.33430
• Sensitiveness: Light Sensitive

4-methanesulfonylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-methanesulfonylaniline

Recent Advances in the Study of 4-Methanesulfonylaniline (CAS: 5470-49-5) and Its Applications in Chemical Biology and Medicine

4-Methanesulfonylaniline (CAS: 5470-49-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to summarize the latest findings related to 4-methanesulfonylaniline, focusing on its applications in drug discovery, mechanism of action, and potential therapeutic benefits.

One of the most notable advancements in the study of 4-methanesulfonylaniline is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of 4-methanesulfonylaniline exhibit potent inhibitory activity against specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of tyrosine kinase inhibitors derived from 4-methanesulfonylaniline, showing promising results in preclinical models of breast cancer and leukemia.

In addition to its applications in oncology, 4-methanesulfonylaniline has also been investigated for its potential in treating inflammatory and autoimmune diseases. A recent study in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of sulfonamide derivatives synthesized from 4-methanesulfonylaniline. The researchers found that these compounds effectively suppressed the production of pro-inflammatory cytokines, suggesting their potential as novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The chemical versatility of 4-methanesulfonylaniline extends to its use in agrochemical research. A 2022 study in the Journal of Agricultural and Food Chemistry highlighted its role in the synthesis of new sulfonylurea herbicides. These compounds demonstrated enhanced herbicidal activity and improved environmental safety profiles compared to traditional herbicides, making them attractive candidates for sustainable agriculture.

Despite these promising developments, challenges remain in the optimization of 4-methanesulfonylaniline-based compounds for clinical and industrial use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Recent efforts in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into optimizing these molecules for better efficacy and safety.

In conclusion, 4-methanesulfonylaniline (CAS: 5470-49-5) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its applications span across multiple therapeutic areas, including oncology, inflammation, and agriculture, underscoring its versatility and potential for future innovations. Ongoing research efforts are expected to yield more refined and effective derivatives, paving the way for novel treatments and sustainable solutions in the years to come.